N-(2,4-dimethoxyphenyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: 2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C19H19N3O5S2/c1-26-14-8-9-16(17(11-14)27-2)21-18(23)10-13-12-28-19(20-13)22-29(24,25)15-6-4-3-5-7-15/h3-9,11-12H,10H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: PHITVLJOYSRJPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=CC=C3)OC
• Molecular Formula: C19H19N3O5S2
• Molecular Weight: 433.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide, also known as DMTA, is a molecule with potential applications in scientific research. It is a thiazolylacetamide derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Structure-Activity Relationships

Research into the structure-activity relationships of similar compounds, especially those involving phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) dual inhibitors, highlights the importance of heterocyclic rings in improving metabolic stability. Modifications to these molecular structures can significantly influence their biological activity and metabolic profiles, providing insights into designing more effective therapeutic agents (Stec et al., 2011).

Antimicrobial and Antitumor Applications

Compounds with similar structures have been evaluated for their potential antimicrobial and antitumor activities. For instance, sulfonamide derivatives have been synthesized and tested for their efficacy against various microbial strains and cancer cell lines, suggesting their utility in developing new antimicrobial and anticancer agents (Darwish et al., 2014).

Anticonvulsant Properties

Research into heterocyclic compounds containing sulfonamide moieties has shown that certain synthesized compounds exhibit anticonvulsant activity. This suggests the potential of such compounds in the development of new treatments for epilepsy and related disorders (Farag et al., 2012).

Inhibition of Enzymes

Some related compounds have been investigated as inhibitors of carbonic anhydrase, an enzyme involved in various physiological processes. These inhibitors could have therapeutic applications in treating conditions such as glaucoma, epilepsy, and certain cancers (Carta et al., 2017).

Drug Design and Development

The study of similar compounds has contributed to drug design and development, particularly in creating more potent and selective inhibitors for specific biological targets. This research aids in understanding the molecular basis of drug action and in the optimization of pharmacokinetic and pharmacodynamic properties (Shukla et al., 2012).